Cas no 1215502-22-9 (N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-(3-morpholin-4-ylpropyl)-3-phenylpropanamide:hydrochloride)

• Product Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-(3-morpholin-4-ylpropyl)-3-phenylpropanamide:hydrochloride
• CAS No: 1215502-22-9
• MF: C₂₃H₂₆ClF₂N₃O₂S
• MW: 481.986250400543
• CID: 6621730
• PubChem ID: 18581831
• Update Time: 2025-05-21

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-(3-morpholin-4-ylpropyl)-3-phenylpropanamide:hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-(3-morpholin-4-ylpropyl)-3-phenylpropanamide:hydrochloride
• N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-(3-morpholin-4-ylpropyl)-3-phenylpropanamide;hydrochloride
• SR-01000915800
• SR-01000915800-1
• AKOS026682653
• N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)-3-phenylpropanamide hydrochloride
• N-(4,6-DIFLUORO-1,3-BENZOTHIAZOL-2-YL)-N-[3-(MORPHOLIN-4-YL)PROPYL]-3-PHENYLPROPANAMIDE HYDROCHLORIDE
• 1215502-22-9
• F2736-2234

• Inchi： 1S/C23H25F2N3O2S.ClH/c24-18-15-19(25)22-20(16-18)31-23(26-22)28(10-4-9-27-11-13-30-14-12-27)21(29)8-7-17-5-2-1-3-6-17;/h1-3,5-6,15-16H,4,7-14H2;1H
• InChI Key： SDODOICHQWBSDD-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(F)C=C(F)C=C2S1)CCCN1CCOCC1)(=O)CCC1=CC=CC=C1.[H]Cl

Computed Properties

• Exact Mass: 481.1402323g/mol
• Monoisotopic Mass: 481.1402323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 575
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.9Ų

Additional information on N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-(3-morpholin-4-ylpropyl)-3-phenylpropanamide:hydrochloride

Comprehensive Overview of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-(3-morpholin-4-ylpropyl)-3-phenylpropanamide:hydrochloride (CAS No. 1215502-22-9)

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-(3-morpholin-4-ylpropyl)-3-phenylpropanamide:hydrochloride (CAS No. 1215502-22-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzothiazole and morpholine structural motifs, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its mechanism of action, which may involve modulation of specific biological pathways.

The molecular structure of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-(3-morpholin-4-ylpropyl)-3-phenylpropanamide:hydrochloride includes a difluorobenzothiazole core, which is known for its electron-withdrawing properties and ability to enhance binding affinity in target proteins. The morpholine moiety contributes to improved solubility and bioavailability, making this compound a promising candidate for further investigation. Its hydrochloride salt form ensures stability and ease of handling in laboratory settings.

In recent years, the demand for N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-(3-morpholin-4-ylpropyl)-3-phenylpropanamide:hydrochloride has increased due to its potential role in addressing unmet medical needs. Scientists are exploring its applications in areas such as neurodegenerative diseases, cancer therapeutics, and inflammatory disorders. The compound's ability to interact with key enzymes and receptors makes it a valuable tool for understanding disease mechanisms and developing novel treatments.

One of the most frequently asked questions about CAS No. 1215502-22-9 is its synthesis and purification process. The compound is typically synthesized through multi-step organic reactions, involving the coupling of 4,6-difluorobenzothiazole with 3-morpholinopropylamine, followed by amidation and salt formation. High-performance liquid chromatography (HPLC) is commonly employed to ensure purity, which is critical for research applications.

The market for N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-(3-morpholin-4-ylpropyl)-3-phenylpropanamide:hydrochloride is expected to grow as more studies validate its efficacy and safety. Pharmaceutical companies and academic institutions are actively sourcing this compound for preclinical studies, driving demand for high-quality batches. Suppliers are focusing on scalable synthesis methods to meet the needs of the research community.

Another area of interest is the compound's potential in personalized medicine. With advancements in genomics and proteomics, researchers are investigating how CAS No. 1215502-22-9 can be tailored to individual patient profiles. This aligns with the broader trend of precision medicine, where therapies are customized based on genetic and molecular data.

In addition to its pharmaceutical applications, N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-(3-morpholin-4-ylpropyl)-3-phenylpropanamide:hydrochloride is also being studied for its utility in chemical biology. Researchers use it as a probe to investigate protein-ligand interactions and signal transduction pathways. Its fluorescent properties, derived from the benzothiazole core, make it suitable for imaging studies in cellular and molecular biology.

For those working with CAS No. 1215502-22-9, proper storage and handling are essential. The compound should be kept in a cool, dry environment, protected from light and moisture to maintain stability. Material Safety Data Sheets (MSDS) provide detailed guidelines for safe laboratory practices, ensuring compliance with regulatory standards.

Looking ahead, the future of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-(3-morpholin-4-ylpropyl)-3-phenylpropanamide:hydrochloride appears promising. Ongoing research is likely to uncover new applications and optimize its therapeutic potential. Collaborative efforts between chemists, biologists, and clinicians will be key to translating laboratory findings into real-world solutions.

In summary, N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-(3-morpholin-4-ylpropyl)-3-phenylpropanamide:hydrochloride (CAS No. 1215502-22-9) represents a versatile and valuable compound in modern scientific research. Its unique structural features and broad applicability make it a subject of ongoing interest, with potential breakthroughs on the horizon. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing medical and biochemical knowledge.